Cas no 25288-77-1 (1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-(4-chlorophenyl)-)

• Product Name: 1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-(4-chlorophenyl)-
• CAS No: 25288-77-1
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 1421885
• Update Time: 2024-08-15

1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-(4-chlorophenyl)-
• 8-(4-chloro-phenyl)-1,4-dioxa-spiro[4.5]decane-8-carbonitrile

• Inchi： 1S/C15H16ClNO2/c16-13-3-1-12(2-4-13)14(11-17)5-7-15(8-6-14)18-9-10-19-15/h1-4H,5-10H2
• InChI Key： ISHCTKUMOWUWRO-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C3=CC=C(Cl)C=C3)(C#N)CC2)OCC1

Computed Properties

• Exact Mass: 277.08708

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 124-126.5 °C(Solv: hexane (110-54-3))
• Boiling Point: 434.1±45.0 °C(Predicted)
• PSA: 42.25